Cas no 6470-87-7 (Anthraquinone-2-carbonyl Chloride)

• Product Name: Anthraquinone-2-carbonyl Chloride
• CAS No: 6470-87-7
• MF: C₁₅H₇ClO₃
• MW: 270.667283296585
• MDL: MFCD00059498
• CID: 508291
• PubChem ID: 87562114
• Update Time: 2025-10-28

Anthraquinone-2-carbonyl Chloride Chemical and Physical Properties

Names and Identifiers

• Anthraquinone-2-carbonyl Chloride
• 2-Anthracenecarbonylchloride, 9,10-dihydro-9,10-dioxo-
• 9,10-dioxoanthracene-2-carbonyl chloride
• 2-Anthraquinonecarboxylic acid chloride
• 2-(Chlorocarbonyl)anthraquinone
• 9,10-dioxo-2-anthracenecarbonyl chloride
• ANTHRAQUINONE-2-CARBONYLCHLORIDE
• 2-chlorocarbonylanthraquinone
• DGJNWQJOASAMHY-UHFFFAOYSA-N
• VA10303
• anthraquinone-2-carboxylic acid chloride
• TR-0
• DTXSID10567134
• DB-022492
• 9,10-Dioxo-9,10-dihydroanthracene-2-carbonylchloride
• AKOS015840886
• MFCD00059498
• A0503
• BS-44062
• YSZC3642
• 9,10-Dioxo-9,10-dihydro-2-anthracenecarbonyl chloride, AldrichCPR
• 6470-87-7
• SCHEMBL698020
• 9,10-Dioxo-9,10-dihydroanthracene-2-carbonyl chloride

• MDL： MFCD00059498
• Inchi： 1S/C15H7ClO3/c16-15(19)8-5-6-11-12(7-8)14(18)10-4-2-1-3-9(10)13(11)17/h1-7H
• InChI Key： DGJNWQJOASAMHY-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC2C(C3C=CC=CC=3C(C=2C=1)=O)=O)=O

Computed Properties

• Exact Mass: 270.00800
• Monoisotopic Mass: 270.0083718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4
• Topological Polar Surface Area: 51.2

Experimental Properties

• Density: 1.459
• Melting Point: 146.0 to 150.0 deg-C
• Boiling Point: 210°C/0.2mmHg(lit.)
• PSA: 51.21000
• LogP: 2.84100

Anthraquinone-2-carbonyl Chloride Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H290-H314
• Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
• Hazardous Material transportation number：UN 3261
• Hazard Category Code： 34
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R34
• HazardClass：8
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on Anthraquinone-2-carbonyl Chloride

Professional Introduction to Anthraquinone-2-carbonyl Chloride (CAS No. 6470-87-7)

Anthraquinone-2-carbonyl Chloride, with the chemical formula C₁₄H₅ClO₃, is a significant intermediate in organic synthesis and pharmaceutical chemistry. This compound, identified by its CAS number CAS No. 6470-87-7, has garnered considerable attention due to its versatile applications in the development of various chemical entities. Its unique structural properties make it a valuable building block for synthesizing complex molecules, particularly in the realm of medicinal chemistry.

The reactivity of Anthraquinone-2-carbonyl Chloride stems from its carbonyl chloride functionality, which is highly electrophilic and capable of participating in nucleophilic addition reactions. This characteristic has been leveraged in the synthesis of numerous pharmacologically active compounds. Recent advancements in synthetic methodologies have further highlighted its utility, particularly in the preparation of heterocyclic derivatives and bioactive molecules.

In the context of pharmaceutical research, Anthraquinone-2-carbonyl Chloride has been utilized in the development of novel therapeutic agents targeting various diseases. For instance, studies have demonstrated its role in the synthesis of compounds with anti-inflammatory and anticancer properties. The ability to functionalize the anthraquinone core at the 2-position allows for the introduction of diverse substituents, thereby tailoring the biological activity of the resulting molecules.

One notable application of Anthraquinone-2-carbonyl Chloride is in the preparation of chiral intermediates for enantioselective synthesis. The anthraquinone scaffold provides a rigid framework that can be modified to introduce specific stereochemical centers, which are crucial for achieving enantiopure pharmaceuticals. This has been particularly relevant in the development of drugs where optical purity is a critical factor for efficacy and safety.

The compound's significance extends beyond pharmaceuticals into materials science and industrial chemistry. Its derivatives have been explored as catalysts and ligands in various organic transformations, showcasing its broad utility across different scientific disciplines. The ability to generate complex molecular architectures from simple precursors like Anthraquinone-2-carbonyl Chloride underscores its importance as a synthetic intermediate.

Recent research has also focused on green chemistry approaches to enhance the synthesis of Anthraquinone-2-carbonyl Chloride. Innovations in catalytic systems and solvent-free reactions have aimed to minimize waste and improve yields, aligning with global efforts to promote sustainable chemical practices. These advancements not only make the production process more environmentally friendly but also enhance cost-effectiveness, making such intermediates more accessible for industrial applications.

The versatility of Anthraquinone-2-carbonyl Chloride is further highlighted by its role in polymer chemistry. Anthraquinone derivatives are known for their photochemical stability and electron-rich nature, making them suitable candidates for use in conductive polymers and organic electronics. The incorporation of functional groups derived from this compound can modulate material properties, leading to innovations in flexible electronics and energy storage devices.

In summary, Anthraquinone-2-carbonyl Chloride (CAS No. 6470-87-7) is a multifaceted compound with extensive applications in pharmaceuticals, materials science, and industrial chemistry. Its unique reactivity and structural features make it an indispensable tool for synthetic chemists seeking to develop novel chemical entities. As research continues to uncover new methodologies and applications, the importance of this compound is likely to grow even further.